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Compound of Interest

Compound Name: Anticancer agent 184

Cat. No.: B12385050

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of LP-184's performance against alternative cancer therapies, supported

by experimental data. While direct studies on the bystander effect of LP-184 in co-culture

models are not yet available, this guide evaluates a crucial aspect of its targeted mechanism:

the differential sensitivity of cancer cells based on their molecular profiles.

LP-184 is a novel acylfulvene prodrug that demonstrates potent anti-cancer activity in solid

tumors.[1][2] Its efficacy is intrinsically linked to the tumor microenvironment and the specific

genetic makeup of cancer cells, offering a targeted approach to therapy. This guide delves into

the mechanism of action of LP-184, presents comparative preclinical data, and provides

detailed experimental protocols for key assays used in its evaluation.

Mechanism of Action: A Targeted Approach
LP-184's targeted efficacy stems from its unique activation mechanism. It is a prodrug that is

converted into its active, DNA-alkylating form by the enzyme Prostaglandin Reductase 1

(PTGR1).[1][2][3] Many solid tumors exhibit elevated levels of PTGR1 compared to normal

tissues, providing a therapeutic window.
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Upon activation, LP-184 covalently binds to DNA, inducing double-strand breaks. This DNA

damage is particularly lethal to cancer cells with pre-existing deficiencies in their DNA damage

repair (DDR) pathways, such as mutations in BRCA1/2 or ATM. This synthetic lethality is a

cornerstone of LP-184's anti-cancer activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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